Cas no 2034487-00-6 (N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide)

• Product Name: N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide
• CAS No: 2034487-00-6
• MF: C₂₁H₂₄N₄O₂
• MW: 364.4409
• CID: 5351034
• Update Time: 2025-05-18

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-2-phenoxypropanamide
• N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-2-phenoxypropanamide
• N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide

• Inchi： 1S/C21H24N4O2/c1-15-19(16(2)25(24-15)20-11-7-8-13-22-20)12-14-23-21(26)17(3)27-18-9-5-4-6-10-18/h4-11,13,17H,12,14H2,1-3H3,(H,23,26)
• InChI Key： YKKTWUCJQSJEJG-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C(N([H])C([H])([H])C([H])([H])C1C(C([H])([H])[H])=NN(C2=C([H])C([H])=C([H])C([H])=N2)C=1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 469
• XLogP3: 3.6
• Topological Polar Surface Area: 69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide: A Comprehensive Overview

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide (CAS No. 2034487-00-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and has shown promising pharmacological properties, particularly in the areas of anti-inflammatory and analgesic activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Synthesis: The molecular formula of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide is C₂₃H₂₆N₄O₂, with a molecular weight of 386.47 g/mol. The compound features a central pyrazole ring substituted with a dimethyl group at the 3 and 5 positions, a pyridine ring at the 1 position, and an ethylamine linker attached to the 4 position of the pyrazole ring. The terminal part of the molecule consists of a 2-phenoxypropanamide moiety. This unique structural arrangement contributes to its diverse biological activities.

The synthesis of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide typically involves several steps. One common approach is to start with the formation of the pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine derivative and an α-diketone or α-ketoester. The resulting pyrazole intermediate is then functionalized with the pyridine moiety and further modified to introduce the ethylamine linker and the 2-phenoxypropanamide group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide. One of its most notable properties is its potent anti-inflammatory activity. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been shown to reduce the expression of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

In vivo studies have further confirmed these findings. For example, in a murine model of carrageenan-induced paw edema, administration of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide resulted in a significant reduction in paw swelling and inflammatory markers. These results suggest that this compound could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide has also exhibited analgesic effects. In rodent models of pain, it has been shown to reduce nociceptive responses to thermal and mechanical stimuli. The mechanism underlying these analgesic effects is not yet fully understood but may involve modulation of nociceptive pathways in the central nervous system.

Potential Therapeutic Applications: Given its promising biological activities, N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-phenoxypropanamide holds significant potential for various therapeutic applications. Its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. Additionally, its analgesic effects suggest that it could be useful in managing pain associated with these conditions as well as other types of pain.

Clinical trials are currently underway to further evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

Conclusion: In summary, N-{2-[3,5-dimethyl-1-(pyridin-2-y l)-1H-pyrazol -4 - yl ] e th y l } - 2 - ph en oxy pro pan amide strong > (CAS No . 2034487 -00 -6 ) is a novel compound with promising anti-inflammatory and analgesic properties . Its unique chemical structure contributes to its diverse biological activities , making it a valuable candidate for further research and development . Ongoing clinical trials will provide crucial insights into its potential therapeutic applications , paving the way for new treatments for inflammatory diseases and pain management . p >